Kovats Retention Index: Branched Isobutylthiobenzene (RI 1303) vs. Linear n-Butyl Phenyl Sulfide (RI 1498) on OV-17
Isobutylthiobenzene exhibits a Kovats retention index of 1303 on the OV-17 stationary phase at 130 °C, determined by Golovnya et al. (1978) [1]. Its straight-chain constitutional isomer, n-butyl phenyl sulfide (identical molecular formula C₁₀H₁₄S, identical molecular weight 166.28 g·mol⁻¹), yields a Kovats RI of 1498 under the same conditions on the same column [1]. The branched isobutyl group therefore reduces the GC retention index by 195 units (–13.0%) relative to the n-butyl isomer, a consequence of the more compact molecular shape and reduced dispersive interactions with the stationary phase. For additional context, the shorter-chain homologues ethyl phenyl sulfide (RI 1315) and propyl phenyl sulfide (RI 1403) both elute later than isobutylthiobenzene despite having lower molecular weights (138.23 and 152.26 g·mol⁻¹, respectively) [2][3].
| Evidence Dimension | Kovats Retention Index (gas chromatography, non-polar stationary phase) |
|---|---|
| Target Compound Data | Isobutylthiobenzene: Kovats RI = 1303 (OV-17, 130 °C, packed column, Apiezon M equivalent) |
| Comparator Or Baseline | n-Butyl phenyl sulfide: Kovats RI = 1498; Propyl phenyl sulfide: Kovats RI = 1403; Ethyl phenyl sulfide: Kovats RI = 1315 (all OV-17, 130 °C) |
| Quantified Difference | ΔRI = –195 vs. n-butyl isomer (–13.0%); ΔRI = –100 vs. propyl homologue; ΔRI = –12 vs. ethyl homologue (despite 28.05 g·mol⁻¹ higher MW than ethyl analogue) |
| Conditions | Packed column, OV-17 (Apiezon M), 130 °C isothermal, He or N₂ carrier gas, Chromosorb W support. Golovnya et al., Bull. Acad. Sci. USSR, 1978. |
Why This Matters
For GC and GC-MS analytical method development, isobutylthiobenzene cannot be substituted by n-butyl phenyl sulfide as a retention time standard or analyte surrogate; the 195-index-unit gap ensures complete chromatographic resolution, and the branched isomer uniquely co-elutes near much lighter homologues, affecting peak identification strategies.
- [1] Golovnya, R.V., Garbuzov, V.G., and Aerov, A.F. (1978). Gas chromatographic characterization of sulfur-containing compounds. 5. Thiophene, furan, and benzene derivatives. Bull. Acad. Sci. USSR. 27:2271-2274. Kovats RI: isobutyl phenyl sulfide = 1303; n-butyl phenyl sulfide = 1498 (OV-17). Data also compiled in NIST Chemistry WebBook and Pherobase. View Source
- [2] The Pherobase. Kovats Retention Index: Ethyl phenyl sulfide (CAS 622-38-8). Kovats RI = 1315 on OV-17. Golovnya et al., Bull. Acad. Sci. USSR, 1978b, 27:2271. View Source
- [3] The Pherobase. Kovats Retention Index: Propyl phenyl sulfide (CAS 874-79-3). Kovats RI = 1403 on OV-17. Golovnya et al., Bull. Acad. Sci. USSR, 1978b, 27:2271. View Source
